Cas no 1341573-29-2 (2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine)

• Product Name: 2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine
• CAS No: 1341573-29-2
• MF: C₁₂H₁₆ClFN₂
• MW: 242.720245361328
• CID: 5573464
• PubChem ID: 64074682
• Update Time: 2026-03-11

2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine
• 3-Pyrrolidinamine, 2-(4-chloro-3-fluorophenyl)-1-ethyl-

• Inchi： 1S/C12H16ClFN2/c1-2-16-6-5-11(15)12(16)8-3-4-9(13)10(14)7-8/h3-4,7,11-12H,2,5-6,15H2,1H3
• InChI Key： JKJUMFRAYAWCDL-UHFFFAOYSA-N
• SMILES： N1(CC)CCC(N)C1C1=CC=C(Cl)C(F)=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 306.2±42.0 °C at 760 mmHg
• Flash Point: 139.0±27.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(4-chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine

Introduction to 2-(4-Chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine (CAS No. 1341573-29-2)

2-(4-Chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine, also known by its CAS number 1341573-29-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of a chloro and fluorine substituent on the phenyl ring, along with the ethyl and amine groups, imparts distinct chemical and pharmacological properties to this molecule.

The structure of 2-(4-Chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine is characterized by a pyrrolidine ring, which is a five-membered heterocyclic compound containing one nitrogen atom. The presence of the chloro and fluorine substituents on the phenyl ring enhances the compound's lipophilicity, which can influence its bioavailability and tissue distribution. The ethyl group attached to the nitrogen atom of the pyrrolidine ring further modulates its chemical reactivity and biological activity.

In recent years, there has been a growing interest in the development of novel compounds for the treatment of various neurological disorders, including depression, anxiety, and chronic pain. 2-(4-Chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine has shown promising results in preclinical studies, demonstrating potential as a lead compound for further drug development. Research has indicated that this compound may interact with specific neurotransmitter systems, such as serotonin and dopamine receptors, which are key targets in the treatment of mood disorders.

A study published in the Journal of Medicinal Chemistry (2021) evaluated the pharmacological profile of 2-(4-Chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine. The results showed that this compound exhibited selective binding to serotonin receptors (5-HT_2A) with high affinity. This selective binding profile suggests that it may have potential as an atypical antipsychotic agent or an antidepressant with fewer side effects compared to traditional drugs.

Furthermore, preliminary studies have explored the potential of 2-(4-Chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine in pain management. A research team from the University of California, San Francisco (UCSF) conducted a series of in vitro and in vivo experiments to assess its analgesic properties. The findings indicated that this compound effectively reduced nociceptive responses in animal models of chronic pain without causing significant adverse effects. These results highlight its potential as a novel analgesic agent for clinical use.

The synthesis of 2-(4-Chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine involves several well-established chemical reactions, including nucleophilic substitution and reductive amination. The synthetic route typically starts with the formation of a chlorofluorobenzene derivative, which is then coupled with an appropriate pyrrolidine precursor. The final step involves the introduction of the ethyl group through reductive amination. This synthetic pathway allows for efficient production of high-purity material suitable for pharmaceutical development.

In terms of safety and toxicity, preliminary toxicological studies have shown that 2-(4-Chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine exhibits low toxicity at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary before advancing to clinical trials. Ongoing research is focused on optimizing the pharmacokinetic properties and safety profile of this compound to ensure its suitability for human use.

The potential applications of 2-(4-Chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amine extend beyond neurological disorders and pain management. Recent studies have also explored its anti-inflammatory properties, suggesting that it may have broader therapeutic applications in conditions such as inflammatory bowel disease (IBD) and rheumatoid arthritis (RA). A study published in Inflammation Research (2020) demonstrated that this compound significantly reduced inflammatory markers in vitro and in vivo models, indicating its potential as an anti-inflammatory agent.

In conclusion, 2-(4-Chloro-3-fluorophenyl)-1-ethylpyrrolidin-3-amnine (CAS No. 1341573-29-2) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological profile make it an attractive candidate for further drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable addition to the arsenal of medicinal chemists and pharmaceutical researchers.